Cas no 895458-06-7 (N-(2Z)-5,6-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-5-nitrofuran-2-carboxamide)

• Product Name: N-(2Z)-5,6-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-5-nitrofuran-2-carboxamide
• CAS No: 895458-06-7
• MF: C₁₅H₁₃N₃O₆S
• MW: 363.345222234726
• CID: 6387240
• PubChem ID: 7244600
• Update Time: 2025-07-03

N-(2Z)-5,6-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-5-nitrofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-5,6-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-5-nitrofuran-2-carboxamide
• AKOS024656879
• SR-01000021056-1
• 895458-06-7
• N-(5,6-dimethoxy-3-methyl-1,3-benzothiazol-2-ylidene)-5-nitrofuran-2-carboxamide
• (Z)-N-(5,6-dimethoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)-5-nitrofuran-2-carboxamide
• SR-01000021056
• N-[(2Z)-5,6-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-5-nitrofuran-2-carboxamide
• F2525-0442
• 2-Furancarboxamide, N-(5,6-dimethoxy-3-methyl-2(3H)-benzothiazolylidene)-5-nitro-

• Inchi： 1S/C15H13N3O6S/c1-17-8-6-10(22-2)11(23-3)7-12(8)25-15(17)16-14(19)9-4-5-13(24-9)18(20)21/h4-7H,1-3H3
• InChI Key： WLVKYFUASCEQMR-UHFFFAOYSA-N
• SMILES： O1C([N+]([O-])=O)=CC=C1C(N=C1N(C)C2=CC(OC)=C(OC)C=C2S1)=O

Computed Properties

• Exact Mass: 363.05250632g/mol
• Monoisotopic Mass: 363.05250632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• Boiling Point: 551.5±60.0 °C(Predicted)
• pka: -1.37±0.20(Predicted)

Additional information on N-(2Z)-5,6-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-5-nitrofuran-2-carboxamide

N-(2Z)-5,6-Dimethoxy-3-Methyl-2,3-Dihydro-1,3-Benzothiazol-2-Ylidene-5-Nitrofuran-2-Carboxamide: A Comprehensive Overview

The compound with CAS No. 895458-06-7, known as N-(2Z)-5,6-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-5-nitrofuran-2-carboxamide, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound is characterized by its complex structure, which includes a benzothiazole ring system and a nitrofuran moiety connected via a carboxamide linkage. The benzothiazole core is a well-known heterocyclic structure with versatile properties, while the nitrofuran group introduces additional functional diversity. The methoxy substituents further enhance the molecule's chemical reactivity and stability.

Recent studies have highlighted the importance of such compounds in drug discovery and material science. The benzothiazole framework is particularly valuable due to its ability to act as a scaffold for various bioactive molecules. For instance, derivatives of benzothiazole have been explored for their anti-inflammatory, anticancer, and antimicrobial properties. Similarly, the nitrofuran group is known for its ability to participate in redox reactions and serve as a photosensitizer in photodynamic therapy. The combination of these groups in the same molecule creates a unique platform for exploring novel therapeutic and industrial applications.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the benzothiazole ring through cyclization reactions and the subsequent coupling with the nitrofuran moiety via amide bond formation. Researchers have optimized these steps by employing advanced techniques such as microwave-assisted synthesis and catalytic methods to improve reaction efficiency and minimize side products.

One of the most promising areas of research involving this compound is its application in drug development. Preclinical studies have demonstrated that this compound exhibits potent antitumor activity against various cancer cell lines. Its ability to inhibit key enzymes involved in cell proliferation and apoptosis makes it a potential candidate for targeted cancer therapy. Additionally, the compound has shown selective toxicity towards cancer cells while sparing normal cells, which is a critical attribute for any anticancer agent.

Beyond its therapeutic potential, this compound has also been investigated for its role in material science. The nitrofuran group's photosensitive properties make it an attractive candidate for use in light-responsive materials. Researchers have explored its application in photovoltaic devices and sensors that require precise control over light-induced reactions. Furthermore, the compound's stability under various environmental conditions makes it suitable for long-term applications in harsh environments.

Recent advancements in computational chemistry have provided deeper insights into the molecular mechanisms underlying this compound's properties. Advanced molecular modeling techniques have been employed to study the electronic structure of the molecule and predict its reactivity under different conditions. These studies have revealed that the conjugation between the benzothiazole and nitrofuran moieties plays a crucial role in determining the compound's electronic properties.

In conclusion, N-(2Z)-5,6-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-5-nitrofuran-2-carboxamide (CAS No. 895458-06-7) represents a cutting-edge molecule with multifaceted applications across diverse scientific domains. Its unique chemical structure and functional groups make it an invaluable tool for researchers in drug discovery, material science, and beyond. As ongoing studies continue to uncover new aspects of its properties and potential uses, this compound is poised to make significant contributions to both academic research and industrial innovation.